![molecular formula C11H12ClN3O2 B3093635 Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate CAS No. 1246759-50-1](/img/structure/B3093635.png)
Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate
Overview
Description
Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate is a chemical compound with the molecular formula C11H12ClN3O2 and a molecular weight of 253.68 . It is a derivative of the [1,2,4]triazolo[4,3-a]pyridine class .
Molecular Structure Analysis
The molecular structure of Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate is characterized by the presence of a [1,2,4]triazolo[4,3-a]pyridine core, which is a nitrogen-containing heterocycle . This core is substituted at the 5-position with a chlorine atom and at the 7-position with a carboxylate group .Physical And Chemical Properties Analysis
The physical and chemical properties of Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate, such as its boiling point, melting point, and density, are not specified in the available literature .Scientific Research Applications
Potential c-Met Kinase Inhibitors
Compounds with a similar structure to “Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate”, such as [1,2,4]triazolo [4,3-a]pyrazine derivatives, have been studied as potential c-Met kinase inhibitors . These compounds have shown promising results in inhibiting the growth of various cancer cell lines .
Anti-Diabetic Applications
The [1,2,4]triazolo [4,3-a]pyrazine derivatives, which share a similar structure with the compound , are key pharmacophores of sitagliptin phosphate , a drug used for the treatment of type II-diabetes mellitus .
Anti-Platelet Aggregation
Compounds similar to “Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate” have been found to have anti-platelet aggregation properties .
Anti-Fungal and Anti-Bacterial Properties
Research has shown that [1,2,4]triazolo [4,3-a]pyrazine derivatives have anti-fungal and anti-bacterial properties , which could potentially apply to “Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate”.
Anti-Malarial and Anti-Tubercular Properties
The [1,2,4]triazolo [4,3-a]pyrazine derivatives, similar to the compound , have been found to have anti-malarial and anti-tubercular properties .
Anticonvulsant Properties
Compounds similar to “Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate” have been found to have anticonvulsant properties .
Future Directions
The future directions for research on Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate and related compounds could involve further exploration of their synthesis, characterization, and potential applications. For instance, the synthesis of novel [1,2,4]triazolo[4,3-a]pyridine derivatives and their evaluation for various biological activities, such as antibacterial activity, could be a promising area of research .
Mechanism of Action
Target of Action
Similar compounds, such as triazolo[4,3-a]pyrazine derivatives, have been found to exhibit antibacterial activities against both gram-positive staphylococcus aureus and gram-negative escherichia coli strains .
Mode of Action
It’s worth noting that compounds with similar structures have been found to exhibit antibacterial activities . They may interact with bacterial proteins or enzymes, disrupting their normal functions and leading to bacterial death.
Biochemical Pathways
Based on its antibacterial activity, it can be inferred that it may interfere with essential biochemical pathways in bacteria, such as cell wall synthesis, protein synthesis, or dna replication .
Result of Action
Given its antibacterial activity, it can be inferred that it may lead to the death of bacterial cells by interfering with their essential functions .
properties
IUPAC Name |
tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClN3O2/c1-11(2,3)17-10(16)7-4-8(12)15-6-13-14-9(15)5-7/h4-6H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZJZZPPKBNEHAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC2=NN=CN2C(=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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